2-Bromo-3',4'-dimethoxybenzophenone

Specification

• CAS No.: 23346-79-4
• Molecular Formula: C15H13BrO3
• Molecular Weight: 321.16 g/mol
• IUPAC Name: (2-bromophenyl)-(3,4-dimethoxyphenyl)methanone
• Standard InChI: InChI=1S/C15H13BrO3/c1-18-13-8-7-10(9-14(13)19-2)15(17)11-5-3-4-6-12(11)16/h3-9H,1-2H3
• Standard InChI Key: BHZSOKWPEYSWAP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2Br)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2Br)OC

Introduction

2-Bromo-3',4'-dimethoxybenzophenone is an organic compound with the molecular formula C15H13BrO3 and a molecular weight of 321.17 g/mol. It is also known by its IUPAC name, (2-bromophenyl)(3,4-dimethoxyphenyl)methanone. The compound features a bromine atom attached to one benzene ring and two methoxy groups (-OCH₃) on the other benzene ring, connected by a ketone functional group (-CO-).

Synthesis

The synthesis of 2-Bromo-3',4'-dimethoxybenzophenone typically involves the acylation of a brominated aromatic compound with a dimethoxy-substituted benzoyl chloride or its derivatives. The reaction is catalyzed by Lewis acids such as aluminum chloride (AlCl₃) under anhydrous conditions. This Friedel-Crafts acylation method ensures selective substitution at the desired positions on the aromatic rings.

Applications

Although specific uses of 2-Bromo-3',4'-dimethoxybenzophenone are not widely documented, benzophenone derivatives are often utilized in:

• Pharmaceutical Research: As intermediates in the synthesis of biologically active compounds.

• Material Science: In the development of photoinitiators for polymerization processes.

• Organic Synthesis: As precursors for more complex aromatic compounds.

Suppliers and Availability

The compound is commercially available from various suppliers globally:

Supplier	Country	Purity (%)	Contact Information
J & K Scientific Ltd.	China	Not listed	+86-400-666-7788
Riedel-de Haen AG	United States	Not listed	+1-800-558-9160
Matrix Scientific	United States	Not listed	+1-803-788-9494
Hefei Mokai Pharmaceutical Technology Co.	China	Not listed	+86-18130062233
Zhuhai Aobokai Biomedical Technology Co.	China	Not listed	+86-400-0628126